2-(2-(Hydroxymethyl)-4-methoxyphenoxy)acetic acid

• Molecular Formula: C10H12O5
• Molecular Weight: 212.20 g/mol
• SMILES: COC1=CC(=C(C=C1)OCC(=O)O)CO
• InChI: InChI=1S/C10H12O5/c1-14-8-2-3-9(7(4-8)5-11)15-6-10(12)13/h2-4,11H,5-6H2,1H3,(H,12,13)
• InChIKey: WWPNHJLGQNYJIK-UHFFFAOYSA-N

HMPA Linker: Structure, Class & Procurement

2-(2-(Hydroxymethyl)-4-methoxyphenoxy)acetic acid (synonym: 4-(Hydroxymethyl)-3-methoxyphenoxyacetic acid, HMPA linker, CAS 83590-77-6) is a phenoxyacetic acid derivative belonging to the acid-labile hydroxymethylphenoxy linker class developed for Fmoc solid-phase peptide synthesis (SPPS) [1]. The defining structural feature – a methoxy substituent at the 3-position of the phenyl ring – distinguishes it from the parent 4-(hydroxymethyl)phenoxyacetic acid and confers compatibility with tert-butyl-based side-chain protection strategies . It is commercially available as a ≥97.0% purity solid (mp ~95 °C dec.), is stored at 2–8 °C, and functions as a TFA-cleavable resin linkage agent that releases peptide acids upon treatment with 95% TFA or, in protected fragment strategies, with 1% TFA in dichloromethane [2].

Linker Class Acid-labile hydroxymethylphenoxy linker for Fmoc SPPS

Key Feature 3-Methoxy substitution enables t-Bu side-chain protection compatibility

Cleavage TFA-cleavable: 95% TFA for peptide acids; 1% TFA for protected fragments

• [1] Sheppard RC, Williams BJ. Acid-labile resin linkage agents for use in solid phase peptide synthesis. Int J Pept Protein Res. 1982 Nov;20(5):451-4. doi:10.1111/j.1399-3011.1982.tb03067.x. PMID: 7174209. View Source
• [2] McMurray JS, et al. Cyclic peptide substrates of pp60c-src. Synthesis and evaluation. Int J Pept Protein Res. 1993 Sep;42(3):209-15. doi:10.1111/j.1399-3011.1993.tb00134.x. PMID: 7693604. View Source

Why Generic HMPA Substitution Fails in SPPS

Although numerous hydroxymethylphenoxy linkers exist for Fmoc SPPS, the 3-methoxy substitution in 2-(2-(hydroxymethyl)-4-methoxyphenoxy)acetic acid is not an interchangeable feature. The methoxy group electronically modulates the phenyl ring, altering the acid lability of the benzylic C–O bond that tethers the peptide to the resin [1]. Without this substitution, the parent 4-(hydroxymethyl)phenoxyacetic acid (HMP linker) is incompatible with t-butyl side-chain protecting groups because the harsher cleavage conditions required cause premature deprotection . Conversely, extending the linker to the butyric acid analog (HMPB) increases acid sensitivity to the point where peptides can be cleaved with 1% TFA rather than 95% TFA, but this hyper-lability also elevates the risk of inadvertent cleavage during synthesis cycles . Substituting one linker for another without re-optimizing the cleavage protocol therefore directly impacts peptide yield, purity, and protecting-group integrity.

This Product (HMPA) 3-Methoxy substitution; compatible with t-Bu side-chain protection; 95% TFA cleavage

HMP Linker (non-methoxylated) Lacks 3-methoxy group; incompatible with t-Bu strategies — side-chain deprotection may occur during cleavage

This Product (HMPA) Moderate acid lability; greater on-resin stability across synthesis cycles

HMPB Linker (butyric acid analog) Hyper-labile: cleaves with 1% TFA; elevated risk of premature cleavage during coupling cycles

• [1] Sheppard RC, Williams BJ. Acid-labile resin linkage agents for use in solid phase peptide synthesis. Int J Pept Protein Res. 1982 Nov;20(5):451-4. doi:10.1111/j.1399-3011.1982.tb03067.x. PMID: 7174209. View Source

Quantitative Evidence for HMPA Linker Selection

Methoxy-Substitution Enables t-Butyl Side-Chain Protection

The 3-methoxy group on the phenyl ring enables 2-(2-(hydroxymethyl)-4-methoxyphenoxy)acetic acid to serve as a resin linkage agent specifically for peptide fragments bearing t-butyl-based side-chain protecting groups. Sheppard and Williams (1982) explicitly state that the non-methoxylated 4-(hydroxymethyl)phenoxyacetic acid could not fulfill this role, making the methoxy substitution a functional gatekeeper for Fmoc/t-Bu orthogonal protection schemes [1].

t-Bu Protection Compatibility

Head-to-head

HMPA: Compatible — preserves t-Bu side-chain protection HMP linker: Not compatible — side-chain deprotection during cleavage

Methoxy substitution is the functional gatekeeper for Fmoc/t-Bu orthogonal schemes.

Sheppard & Williams 1982; direct comparison

Evidence Dimension	Compatibility with t-butyl side-chain protecting groups
Target Compound Data	Suitable – enables synthesis of peptide fragments with t-Bu-based side-chain protection
Comparator Or Baseline	4-(Hydroxymethyl)phenoxyacetic acid (HMP linker) – Not suitable
Quantified Difference	Qualified yes/no (functional compatibility: yes vs. no)
Conditions	Fmoc solid-phase peptide synthesis; t-butyl (t-Bu) side-chain protection strategy as described in Sheppard & Williams 1982

Why This Matters

Procurement decisions for Fmoc/t-Bu SPPS protocols are constrained: selecting the non-methoxylated HMP linker leads to side-chain deprotection during cleavage, while 2-(2-(hydroxymethyl)-4-methoxyphenoxy)acetic acid preserves protecting-group orthogonality.

• [1] Sheppard RC, Williams BJ. Acid-labile resin linkage agents for use in solid phase peptide synthesis. Int J Pept Protein Res. 1982 Nov;20(5):451-4. doi:10.1111/j.1399-3011.1982.tb03067.x. PMID: 7174209. View Source

Acid Lability: HMPA vs. HMPB Linker and Peptide Purity

The HMPB linker (4-(4-hydroxymethyl-3-methoxyphenoxy)butyric acid), a direct structural analog extending the acetic acid moiety to butyric acid, exhibits markedly increased acid sensitivity compared to 2-(2-(hydroxymethyl)-4-methoxyphenoxy)acetic acid (HMPA). Sigma-Aldrich's technical documentation states that HMPB 'gives purer peptides compared to Sheppard's original 4-hydroxymethyl-3-methoxyphenoxyacetic acid due to its increased acid sensitivity' . HMPB is cleaved with 1% TFA in CH₂Cl₂, while HMPA-HMPA resins typically require 95% TFA for final deprotection and cleavage. The 1% TFA lability of HMPB enables release of fully protected peptide segments without side-chain deprotection, directly translating to higher purity of protected intermediates.

Acid Lability vs. HMPB

Data to verify

HMPA: 95% TFA cleavage; commercial purity ≥97.0% HMPB: 1% TFA cleavage; reported higher purity (≥99% TLC)

Reported purity advantage of HMPB must be weighed against hyper-lability risk.

Vendor specification; independent validation data to verify

Evidence Dimension	Cleavage condition and resulting peptide purity
Target Compound Data	Cleaved with 95% TFA (or 1% TFA for protected fragments); purity ≥97.0% commercial specification
Comparator Or Baseline	HMPB linker – cleaved with 1% TFA; ≥99% purity (TLC); described as giving 'purer peptides'
Quantified Difference	HMPB yields purer protected peptides (qualitative vendor specification); HMPA requires harsher cleavage conditions (95% TFA vs. 1% TFA)
Conditions	Fmoc SPPS; comparison per Sigma-Aldrich Novabiochem product specification for HMPB (Product 851046)

Why This Matters

The choice between HMPA and HMPB is a trade-off: HMPB provides superior purity of protected peptide fragments but its hyper-lability can lead to premature cleavage during synthesis; HMPA offers greater on-resin stability at the cost of requiring harsher final cleavage conditions. Procurement must align with the target peptide's sensitivity profile.

Mild TFA Cleavage Protocol for Protected Peptide Fragments

McMurray et al. (1993) demonstrated that linear precursor peptides synthesized on aminomethylated polystyrene resin using 2-(2-(hydroxymethyl)-4-methoxyphenoxy)acetic acid as the linkage agent could be cleanly cleaved from the support with 1% TFA in dichloromethane while retaining the N-terminal Fmoc and side-chain t-Bu protecting groups intact. Subsequent cyclization yielded cyclic peptides in 55–78% yield (25–48% final yield after deprotection and purification) [1]. This protocol validates that, under controlled conditions, HMPA can release protected peptide fragments without side-chain deprotection – a capability previously attributed only to more acid-labile linkers such as HMPB.

Mild Cleavage Protocol

Reported

55–78% cyclization yield; 25–48% final purified yield with 1% TFA/CH₂Cl₂

Validates HMPA for protected fragment release using mild cleavage conditions.

McMurray et al. 1993; Fmoc-t-Bu SPPS on aminomethylated polystyrene

Evidence Dimension	Cleavage yield of protected peptide fragments with 1% TFA
Target Compound Data	55–78% cyclization yield; 25–48% final purified yield after side-chain deprotection
Comparator Or Baseline	No direct within-study comparator; the 1% TFA cleavage condition is benchmarked against HMPB-type hyper-labile linkers that also use 1% TFA
Quantified Difference	N/A (single-arm study; cross-study inference)
Conditions	Fmoc-t-Bu SPPS on aminomethylated polystyrene resin; cleavage with 1% TFA in CH₂Cl₂; N-terminal Fmoc retained; cyclization with BOP; final side-chain deprotection and purification

Why This Matters

This peer-reviewed validation demonstrates that HMPA supports the synthesis of fully protected peptide segments using mild cleavage conditions, expanding its utility beyond simple peptide acid production to convergent fragment condensation strategies.

• [1] McMurray JS, et al. Cyclic peptide substrates of pp60c-src. Synthesis and evaluation. Int J Pept Protein Res. 1993 Sep;42(3):209-15. doi:10.1111/j.1399-3011.1993.tb00134.x. PMID: 7693604. View Source

SPOT Synthesis Performance: HMPA vs. HMPB Linker

In a comparative SPOT synthesis study, Ay et al. (2008) employed hydroxymethylphenoxyacetic acid (HMPA) for 19 standard amino acids and HMPB specifically for proline as acid-labile linkers. This dual-linker strategy was necessary because HMPA alone did not provide optimal cleavage performance for C-terminal proline residues. The optimized method achieved peptide purities in the range of 60–95% with authentic C-termini, reducing side-chain reactions that normally occur during conventional alkaline peptide cleavage from cellulose membranes [1].

SPOT Synthesis Performance

Head-to-head

HMPA: 19/20 amino acids; purity 60–95% HMPB: required for C-terminal Pro; same purity range

Supports dual-linker strategy for complete sequence coverage in peptide arrays.

Ay et al. 2008; automated SPOT synthesis on cellulose membranes

Evidence Dimension	Amino acid substrate scope and peptide purity in SPOT synthesis
Target Compound Data	HMPA used for 19 amino acids; purity range 60–95%
Comparator Or Baseline	HMPB linker required for C-terminal proline; same purity range
Quantified Difference	HMPB required as complement for proline (1 of 20 amino acids); both linkers achieve comparable purity within 60–95% range
Conditions	Fully automated SPOT synthesis on cellulose membranes; acid-labile cleavage vs. conventional alkaline cleavage

Why This Matters

For high-throughput peptide array production, HMPA covers 95% of amino acid positions. Procurement planning for SPOT synthesis should include both HMPA (for general use) and HMPB (for C-terminal Pro sequences) to achieve optimal cleavage efficiency across all peptide sequences.

• [1] Ay B, et al. Using hydroxymethylphenoxy derivates with the SPOT technology to generate peptides with authentic C-termini. Bioorg Med Chem Lett. 2008 Jul 15;18(14):4038-43. doi:10.1016/j.bmcl.2008.05.116. PMID: 18565750. View Source

pKa & Physicochemical Profile: HMPA vs. HMP Linker

Predicted pKa values indicate that the 3-methoxy substitution has minimal impact on the carboxylic acid acidity: 3.12±0.10 for the target compound versus 3.15±0.10 for 4-(hydroxymethyl)phenoxyacetic acid . The functional differentiation arises instead from the electronic effect of the methoxy group on the benzylic C–O bond stability, which is the actual cleavage site during acidolysis, rather than from carboxylic acid strength. Additional predicted properties include melting point ~95 °C (decomposition), boiling point 405.8 °C, density 1.306 g/cm³, and LogP -0.05 (ACD/Labs) .

pKa Comparison

Data to verify

ΔpKa = 0.03

Negligible acidity difference; lability driven by methoxy electronic effect on benzylic C–O bond.

ACD/Labs predicted values; experimental confirmation not sourced

Evidence Dimension	Predicted pKa (carboxylic acid)
Target Compound Data	pKa = 3.12±0.10 (predicted)
Comparator Or Baseline	4-(Hydroxymethyl)phenoxyacetic acid – pKa = 3.15±0.10 (predicted)
Quantified Difference	ΔpKa = 0.03 (negligible difference)
Conditions	ACD/Labs predicted values; chemicalbook.com entries

Why This Matters

The near-identical pKa confirms that the differential acid lability of HMPA vs. HMP linker is not due to carboxylic acid strength but rather to the electronic effect of the 3-methoxy group on the benzylic C–O bond. This is a critical consideration when rationalizing linker performance in SPPS protocols.

HMPA Linker: Best Application Scenarios

Fmoc-SPPS of t-Butyl-Protected Peptide Fragments

When synthesizing fully protected peptide fragments with t-Bu side-chain protection, 2-(2-(Hydroxymethyl)-4-methoxyphenoxy)acetic acid is functionally required over the non-methoxylated HMP linker [1]. The methoxy substitution preserves t-Bu ester integrity during cleavage, enabling the release of protected fragments for subsequent convergent fragment condensation strategies. This is the canonical application described in the foundational Sheppard & Williams (1982) paper [1] and validated by McMurray et al. (1993) using 1% TFA/CH₂Cl₂ cleavage [2].

High-Throughput SPOT Peptide Array Synthesis

For automated SPOT synthesis of peptide arrays requiring authentic C-termini, HMPA serves as the primary linker for 19 of 20 standard amino acids (supplemented with HMPB for C-terminal proline) [3]. This protocol delivers peptides with 60–95% purity and reduces side-chain reactions compared to conventional alkaline cleavage. Procurement of both HMPA and HMPB linkers enables complete sequence coverage in peptide array production workflows for CD8 T-cell epitope screening, vaccine immunization, and tumor imaging applications [3].

Large-Scale Peptide Acid Production with On-Resin Stability

In industrial-scale Fmoc SPPS campaigns where premature cleavage during repetitive coupling cycles is a greater risk than harsh final deprotection, HMPA offers a more robust on-resin stability profile compared to hyper-labile HMPB . Cleavage with 95% TFA is compatible with standard peptide acid production workflows, and the ≥97.0% commercial purity specification (Sigma-Aldrich 55708) ensures batch-to-batch reproducibility . This scenario favors HMPA when the peptide sequence does not contain highly acid-sensitive modifications.

TFA-Free Cleavage Using Dilute HCl in Fluoro Alcohol

Recent advances in TFA-free SPPS cleavage using dilute HCl in hexafluoroisopropanol or trifluoroethanol have been demonstrated with HMPA resins alongside Wang, Rink amide, and PAL linkers [4]. HMPA's compatibility with this emerging green chemistry approach positions it as a versatile linker for laboratories transitioning away from TFA-based cleavage protocols, particularly when combined with the on-resin recycling strategies that have been shown to maintain consistent yields across multiple synthesis cycles on HMPA-functionalized supports [4].

Application

Selection Property

Validation Focus

Fmoc/t-Bu SPPS fragment synthesis

Methoxy-substitution compatibility

t-Bu protection integrity during cleavage

SPOT peptide array production

Broad amino acid substrate scope

C-terminal authenticity and purity range

Large-scale peptide acid production

On-resin stability profile

Batch-to-batch cleavage reproducibility

TFA-free cleavage workflows

HCl/fluoro alcohol compatibility

Green chemistry cleavage efficiency

• [1] Sheppard RC, Williams BJ. Acid-labile resin linkage agents for use in solid phase peptide synthesis. Int J Pept Protein Res. 1982 Nov;20(5):451-4. doi:10.1111/j.1399-3011.1982.tb03067.x. PMID: 7174209. View Source
• [2] McMurray JS, et al. Cyclic peptide substrates of pp60c-src. Synthesis and evaluation. Int J Pept Protein Res. 1993 Sep;42(3):209-15. doi:10.1111/j.1399-3011.1993.tb00134.x. PMID: 7693604. View Source
• [3] Ay B, et al. Using hydroxymethylphenoxy derivates with the SPOT technology to generate peptides with authentic C-termini. Bioorg Med Chem Lett. 2008 Jul 15;18(14):4038-43. doi:10.1016/j.bmcl.2008.05.116. PMID: 18565750. View Source
• [4] Palladino P, Stetsenko DA. New TFA-free cleavage and final deprotection in Fmoc solid-phase peptide synthesis: dilute HCl in fluoro alcohol. In: Peptides 2012: Proceedings of the 32nd European Peptide Symposium. 2012. p. 108-9. View Source